2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole

• Molecular Formula: C16H9Br2N3S
• Molecular Weight: 435.1 g/mol
• IUPAC Name: 2,6-bis(4-bromophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole
• InChI: InChI=1S/C16H9Br2N3S/c17-12-5-1-10(2-6-12)14-9-22-16-19-15(20-21(14)16)11-3-7-13(18)8-4-11/h1-9H
• InChI Key: MNBSHMWUAZWCTF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CSC3=NC(=NN23)C4=CC=C(C=C4)Br)Br

Description

2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole, also known as BPTT, is a chemical compound that has gained significant attention in scientific research due to its unique structural properties and potential applications in various fields. BPTT belongs to the class of thiazolo-triazole derivatives, which have been found to possess diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole is not fully understood, but it is believed to involve the formation of a complex with the metal ion, leading to changes in the fluorescence properties of the compound. This can be attributed to the unique structural properties of 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole, which allow for efficient energy transfer between the metal ion and the fluorescent moiety.
Biochemical and Physiological Effects:
2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole has also been studied for its potential biochemical and physiological effects. Studies have shown that 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole has been found to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole is its high selectivity and sensitivity towards copper ions, making it a valuable tool for the detection of metal ions in various biological and environmental samples. However, one of the limitations of 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole is its relatively low solubility in water, which can limit its applications in aqueous environments.

Future Directions

There are several future directions for research on 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole. One potential area of research is the development of new metal ion sensors based on 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole derivatives with improved selectivity and sensitivity. Additionally, further studies are needed to fully understand the mechanism of action of 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole and its potential applications in various fields, including cancer therapy and antibiotic development.

Synthesis Methods

2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole can be synthesized through a multi-step process involving the condensation of 4-bromobenzaldehyde and 2-aminothiophenol to form 2-(4-bromophenyl)thiazolidin-4-one. This intermediate can then be further reacted with hydrazine hydrate to produce 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole.

Scientific Research Applications

2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole has been extensively studied for its potential applications in various scientific fields. One of the major areas of research has been its use as a fluorescent probe for the detection of metal ions. 2,6-Bis(4-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole has been found to exhibit high selectivity and sensitivity towards copper ions, making it a promising candidate for the development of new metal ion sensors.